Cas no 2680693-89-2 (benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate)

• Product Name: benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate
• CAS No: 2680693-89-2
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 5631975
• PubChem ID: 165943717
• Update Time: 2025-06-15

benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680693-89-2
• EN300-28293579
• benzyl N-[1-(4-cyanophenyl)-1H-pyrazol-5-yl]carbamate
• benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C18H14N4O2/c19-12-14-6-8-16(9-7-14)22-17(10-11-20-22)21-18(23)24-13-15-4-2-1-3-5-15/h1-11H,13H2,(H,21,23)
• InChI Key： HZDUZLLONSMYPW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=NN1C1C=CC(C#N)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79.9Ų

Additional information on benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate

Introduction to benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680693-89-2)

Benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680693-89-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The compound's structure includes a benzyl group, a pyrazole ring, and a cyano group, which collectively contribute to its chemical and biological properties.

The benzyl group in the compound is known for its aromatic nature and can influence the compound's solubility and stability. The pyrazole ring, a five-membered heterocyclic compound, is a common scaffold in medicinal chemistry due to its ability to modulate various biological targets. The cyano group, on the other hand, is an electron-withdrawing group that can enhance the compound's reactivity and binding affinity to specific receptors.

Recent studies have explored the potential of benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory pathway. This makes benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate a promising candidate for further investigation in this domain.

In addition to its anti-inflammatory properties, benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate has also been studied for its potential as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of signaling pathways that are dysregulated in cancer cells, such as the PI3K/Akt and MAPK pathways.

The pharmacokinetic properties of benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate have also been evaluated. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are key factors that contribute to its pharmacological profile.

To further understand the biological activity of benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate, several in vitro and in vivo studies have been conducted. In vitro assays using cell lines have demonstrated that the compound can effectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. In vivo studies using animal models have also shown promising results, with significant tumor regression observed in treated animals.

The safety profile of benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate is another critical aspect being investigated. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the continued development of this compound as a potential drug candidate.

In conclusion, benzyl N-1-(4-cyanophenyl)-1H-pyrazol-5-ylcarbamate (CAS No. 2680693-89-2) represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable biological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound may play a significant role in advancing medical treatments for various diseases.